Cas no 2228509-38-2 (1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclobutane-1-carbonitrile)

• Product Name: 1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclobutane-1-carbonitrile
• CAS No: 2228509-38-2
• MF: C₁₀H₁₂ClN₃
• MW: 209.675380706787
• CID: 6435243
• PubChem ID: 165697417
• Update Time: 2025-05-24

1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclobutane-1-carbonitrile
• EN300-1996473
• 2228509-38-2

• Inchi： 1S/C10H12ClN3/c1-2-14-7-13-9(11)8(14)10(6-12)4-3-5-10/h7H,2-5H2,1H3
• InChI Key： RUBZNQBJUVLELR-UHFFFAOYSA-N
• SMILES： ClC1=C(C2(C#N)CCC2)N(C=N1)CC

Computed Properties

• Exact Mass: 209.0719751g/mol
• Monoisotopic Mass: 209.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.6Ų

Additional information on 1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclobutane-1-carbonitrile

1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclobutane-1-carbonitrile

Introduction to 1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclobutane-1-carbonitrile (CAS No. 222850938)

1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclobutane-carbonitrile is a highly specialized organic compound with the CAS registry number 222850938. This compound belongs to the class of heterocyclic compounds, specifically imidazoles, which are widely studied for their unique chemical properties and potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science. The structure of this compound features a cyclobutane ring fused with an imidazole moiety, further substituted with a chlorine atom and an ethyl group at specific positions, making it a versatile molecule for further functionalization and exploration.

Recent advancements in synthetic chemistry have enabled the precise synthesis of imidazole-containing compounds, including cyclobutane-fused derivatives, which are gaining attention due to their potential as building blocks in drug discovery and material design. The presence of the cyclobutane ring introduces strain into the molecule, which can enhance reactivity and selectivity in certain reactions, making it an attractive candidate for further studies.

The synthesis of cyclobutane-fused imidazoles has been optimized through various methodologies, including transition metal-catalyzed cyclizations and tandem reactions. These methods allow for the construction of complex architectures with high efficiency and selectivity, paving the way for the development of novel compounds with tailored properties.

In terms of biological activity, imidazole-containing compounds have shown promising results in various assays, particularly in the context of enzyme inhibition and receptor modulation. For instance, recent studies have highlighted the potential of cyclobutane-fused imidazoles as inhibitors of kinases and other therapeutic targets, underscoring their role in drug discovery efforts.

The structural versatility of cyclobutane-fused imidazoles also makes them valuable in materials science applications. Their ability to form stable coordination complexes with metal ions has been explored for use in catalysis and sensing technologies. Additionally, their electronic properties make them candidates for organic electronics and optoelectronic devices.

From an environmental standpoint, the synthesis and application of imidazole-containing compounds are being increasingly scrutinized to ensure sustainability and minimize ecological impact. Researchers are actively exploring greener synthetic routes and biodegradable alternatives to traditional methods, aligning with global efforts toward sustainable chemistry.

In conclusion, cyclobutane-fused imidazole derivatives, such as 1-(4-chloro-cis-[propionitrile]), represent a promising class of compounds with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into their synthesis, properties, and utility, positioning them as key players in future scientific advancements.